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Technical Monograph: (-)-(1R,3S)- -
Homocycloleucine

Structure, Synthesis, and Application in
Peptidomimetics[1][2]

Executive Summary

(-)-(1R,39)-

-Homocycloleucine (CAS: 71830-08-5), systematically known as (1R,3S)-3-
aminocyclopentanecarboxylic acid (3-ACPC), is a chiral, conformationally constrained

-amino acid.[1][2] Unlike flexible linear

-amino acids, this cyclic scaffold rigidly enforces specific torsion angles in the peptide
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backbone, making it a critical tool in the design of foldamers (synthetic oligomers with stable
secondary structures) and protease-resistant pharmaceutical intermediates.[1][2]

This guide details the structural parameters, stereoselective synthesis, and pharmacological
utility of (-)-(1R,3S)-

-homocycloleucine, specifically focusing on its role in inducing stable 12-helices in
-peptides and its application in integrin inhibitors and CCR1 antagonists.[1][2]
Chemical Structure & Stereochemistry[1][2]

2.1 Structural Identity

The molecule is a cyclopentane derivative where the amino and carboxylic acid groups are
positioned at carbons 1 and 3.[1][2][3] This 1,3-substitution pattern classifies it as a

-amino acid (specifically, a ring-constrained

-amino acid).[1][2]

IUPAC Name: (1R,3S)-3-aminocyclopentane-1-carboxylic acid[1][2][3][4][5]
e Common Synonym: (-)-
-Homocycloleucine; (-)-Cis-3-ACPC[1][2][3][5][6]
e Molecular Formula:
[LI2]3]5107118]
« Molecular Weight: 129.16 g/mol [1][3][5][8][9]

o Chirality: The (1R, 3S) configuration dictates a cis relationship between the amino and
carboxyl groups on the cyclopentane ring.[1]

2.2 Conformational Analysis

In linear

-amino acids, the
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bond allows free rotation, leading to entropic penalties upon binding.[1][2] In (-)-(1R,3S)-
-homocycloleucine, the cyclopentane ring locks the

torsion angle (

).[1][2]

e Puckering: The ring typically adopts an envelope or twist conformation to minimize eclipse
interactions.[1][2]

e Helix Induction: When incorporated into peptides, this monomer strongly promotes the
formation of a 12-helix (defined by 12-membered ring hydrogen bonds between

and
).[1][2] This is distinct from the 14-helix often seen with flexible

-amino acids.[1][2]

Table 1: Structural Comparison of Amino Acid Classes

Linear Cyclic
-Amino Acid (e.qg., Ami i
Feature _ (e.g Amino Acid (e.9., i acid (©)-
Leucine)
-Homoleucine) (1R,3S)-3-ACPC)
1( 2 ( 2(
Backbone Atoms
) ) embedded in ring)
Conformational . ..
High High Restricted (Rigid)
Freedom
-Helix, ] ) ]
Secondary Structure 14-Helix (flexible) 12-Helix (stable)
-Sheet
Proteolytic Stability Low Moderate High
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Synthesis and Production

The synthesis of enantiomerically pure (-)-(1R,3S)-

-homocycloleucine typically proceeds via the hydrogenation of chiral cyclopentene precursors
or enzymatic resolution.[1][2]

3.1 Primary Synthetic Route: Stereoselective Hydrogenation

The most scalable route involves the hydrogenation of (1R,4S)-4-aminocyclopent-2-
enecarboxylic acid.[1][2] The double bond in the precursor is reduced, maintaining the cis-
stereochemistry established in the starting material.[1][2]

Reaction Scheme (DOT Visualization):

(1R,4S)-4-amino

cyclopent-2-enecarboxylic acid Adsorption
\ Transition State Reduction ()-(1R,3S)-3-amino
___-p~| (Syn-Addition) cyclopentanecarboxylic acid
H2 (50 psi) _ __—————"""
Pd/C Catalyst
Methanol

Click to download full resolution via product page

Caption: Stereoselective hydrogenation of the cyclopentene precursor to yield the saturated
cis-beta-amino acid.

3.2 Experimental Protocol: Hydrogenation
Objective: Synthesis of (1R,3S)-3-ACPC from (1R,4S)-4-aminocyclopent-2-enecarboxylic acid.

o Preparation: Dissolve 1.0 mol (approx. 127 g) of (1R,4S)-4-aminocyclopent-2-enecarboxylic
acid in 500 mL of methanol.

o Catalyst Addition: Add 5.0 g of 10% Pd/C catalyst carefully under an inert atmosphere
(Nitrogen).

o Hydrogenation: Transfer the mixture to a Parr shaker or high-pressure reactor. Pressurize to
50 psi with Hydrogen (
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) gas.

» Reaction: Agitate at room temperature for 1 hour. Monitor consumption of starting material
via TLC or LC-MS.[2]

o Work-up:
o Filter the reaction mixture through a Celite pad to remove the Pd/C catalyst.[1][2]

o Concentrate the filtrate under reduced pressure (rotary evaporator) to remove methanol.

[1]

 Purification: The residue is typically a white to off-white solid.[1][2] Recrystallization from
ethanol/water may be performed if higher purity (>98%) is required.[1]

 Validation:
o Melting Point: Expect ~172.1 °C.
o Optical Rotation: Check

(typically negative in water/methanol).[1]

Functional Applications in Drug Design[1][2]
4.1 Peptidomimetics & Foldamers
()-(1R,3S)-

-Homocycloleucine is a "helix-former."[1][2] By pre-organizing the backbone torsion angles, it
lowers the entropic cost of folding.[1][2]

o Mechanism: The cis-constraint forces the backbone into a gauche conformation, favoring the
formation of a 12-helix.[1][2]

o Utility: Researchers substitute this residue into bioactive peptides to increase affinity for
receptors while rendering the peptide invisible to proteases (which cannot cleave the

-amino acid linkage).[1][2]
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4.2 Pharmaceutical Intermediates

This scaffold is used in the synthesis of high-value therapeutic candidates:

« Integrin Inhibitors (RGD Mimetics): The rigid ring structure is used to display the Arg-Gly-Asp
(RGD) pharmacophore in a specific orientation required to bind integrin receptors (e.g.,

) involved in angiogenesis and tumor metastasis.[1]

o CCRI1 Antagonists: Derivatives of 3-ACPC have been utilized in the synthesis of BMS-457, a
potent antagonist for the CCR1 chemokine receptor, investigated for autoimmune diseases.

[1][]

Table 2: Biological Activity Profile

Role of (-)-(1R,3S)-
Target/Application Mechanism of Action
-Homocycloleucine

structural Anch Induces stable 12-helix
. . ructural Anchor
-Peptide Design secondary structure.[1][2]

Unnatural peptide bond
Protease Resistance Backbone Modification prevents hydrolysis by

endogenous enzymes.[1][2]

Orients substituents to fit the
CCR1 Receptor Pharmacophore Scaffold hydrophobic pocket of the
GPCR.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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